Cas no 438611-17-7 (3-[(2-Chlorophenoxy)methyl]-4-methoxybenzaldehyde)

• Product Name: 3-[(2-Chlorophenoxy)methyl]-4-methoxybenzaldehyde
• CAS No: 438611-17-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD01114938
• CID: 2951820
• PubChem ID: 674666
• Update Time: 2025-04-21

3-[(2-Chlorophenoxy)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(2-氯苯氧基)甲基]-4-甲氧基-苯甲醛
• 3-[(2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
• 3-((2-Chlorophenoxy)methyl)-4-methoxybenzaldehyde
• 3-(2-Chloro-phenoxymethyl)-4-methoxy-benzaldehyde
• Oprea1_297287
• STK346892
• Benzaldehyde, 3-[(2-chlorophenoxy)methyl]-4-methoxy-
• MFCD01114938
• NXOBYCAKTJTHNU-UHFFFAOYSA-N
• 3-(2-chlorophenoxymethyl)-4-methoxybenzaldehyde
• LS-01118
• EN300-228175
• H21270
• Z275145608
• 438611-17-7
• ALBB-001128
• AKOS000307651
• CS-0215199
• 3-[(2-Chlorophenoxy)methyl]-4-methoxybenzaldehyde

• MDL： MFCD01114938
• Inchi： 1S/C15H13ClO3/c1-18-14-7-6-11(9-17)8-12(14)10-19-15-5-3-2-4-13(15)16/h2-9H,10H2,1H3
• InChI Key： NXOBYCAKTJTHNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

3-[(2-Chlorophenoxy)methyl]-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives